Cas no 642471-55-4 (Phosphonic acid, 2-anthracenyl-)
642471-55-4 structure
Product Name:Phosphonic acid, 2-anthracenyl-
CAS No:642471-55-4
MF:C14H11O3P
MW:258.209104776382
CID:424447
PubChem ID:15930789
Update Time:2025-04-19
Phosphonic acid, 2-anthracenyl- Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, 2-anthracenyl-
- anthracen-2-ylphosphonic acid
- 642471-55-4
- SCHEMBL939524
- DTXSID70579738
-
- Inchi: 1S/C14H11O3P/c15-18(16,17)14-6-5-12-7-10-3-1-2-4-11(10)8-13(12)9-14/h1-9H,(H2,15,16,17)
- InChI Key: OAYLPOCENNOSBF-UHFFFAOYSA-N
- SMILES: P(C1C=CC2=CC3C=CC=CC=3C=C2C=1)(=O)(O)O
Computed Properties
- Exact Mass: 258.04463
- Monoisotopic Mass: 258.04458121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
- LogP: 2.79600
Phosphonic acid, 2-anthracenyl- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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